(2E,5Z)-5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C19H17BrN2O3S
• Molecular Weight: 433.3 g/mol
• IUPAC Name: (5Z)-5-[(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-3-methyl-2-(4-methylphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17BrN2O3S/c1-11-4-6-13(7-5-11)21-19-22(2)18(24)16(26-19)10-12-8-14(20)17(23)15(9-12)25-3/h4-10,23H,1-3H3/b16-10-,21-19?
• InChI Key: NLQQNQDQZOBFMZ-NOPVENIWSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CC(=C(C(=C3)Br)O)OC)/S2)C
• SMILES: CC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C(=C3)Br)O)OC)S2)C

Description

(2E,5Z)-5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one is a synthetic compound that has gained attention due to its potential use in scientific research. This compound is known for its unique chemical structure and potential pharmacological properties.

Mechanism of Action

The mechanism of action of (2E,5Z)-5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that this compound may exert its anticancer and anti-inflammatory effects through the inhibition of specific signaling pathways. For example, this compound has been shown to inhibit the PI3K/AKT signaling pathway, which is known to play a role in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that (2E,5Z)-5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one has a variety of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, this compound has been shown to inhibit the production of inflammatory cytokines, which are known to play a role in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (2E,5Z)-5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one in lab experiments is its potential use as a novel anticancer and anti-inflammatory agent. Additionally, this compound has a unique chemical structure, which may provide insights into the development of new drugs. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of (2E,5Z)-5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one. One area of interest is the development of new derivatives of this compound with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Finally, more studies are needed to explore the potential use of this compound in vivo and in clinical settings.

Synthesis Methods

The synthesis of (2E,5Z)-5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one involves the reaction of 3-bromo-4-hydroxy-5-methoxybenzaldehyde and 4-methylphenylhydrazine with 2-methyl-4H-thiazolidine-2,5-dione. The reaction takes place under reflux conditions in the presence of a base such as sodium hydroxide or potassium hydroxide. The product is then purified using column chromatography.

Scientific Research Applications

(2E,5Z)-5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-[(4-methylphenyl)imino]-1,3-thiazolidin-4-one has been studied for its potential use in various scientific research applications. One area of interest is its potential use as an anticancer agent. Studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent due to its ability to inhibit the production of inflammatory cytokines.